Setastine hydrochloride
Overview
Description
Setastine, also known as Loderix, is an antihistamine used to treat allergies and rhinitis . It acts as a highly selective H1 receptor antagonist . It does not have anticholinergic, antiadrenergic, or antiserotonergic effects .
Molecular Structure Analysis
The molecular formula of Setastine hydrochloride is C22H28ClNO . Its molecular weight is 357.92 g/mol . The structure is racemic, meaning it contains equal amounts of left- and right-handed enantiomers of the molecule .Scientific Research Applications
Efficacy in Perennial Allergic Rhinitis
Setastine hydrochloride has been evaluated for its effectiveness in treating perennial allergic rhinitis. A study comparing this compound with clemastine fumarate found that both medications improved symptoms of perennial allergic rhinitis, with this compound showing a total effective rate of 65% (Jiang Shu-fei, 2010).
Pharmacological Properties
This compound, also known as N-(1-phenyl-1-[4-chlorophenyl])-etoxy-ethylene-perhydroazepine hydrochloride or Loderix, is a potent H1-receptor antagonist. It is comparable to clemastine fumarate in various assays and is identified as a non-sedative, highly active antihistamine. It has no cardiovascular effects in cats and shows weaker central nervous system (CNS) affinity than clemastine fumarate, suggesting a lower risk of sedative side effects (J. Pórszász et al., 1990).
Bioequivalence Studies
A study evaluating the bioequivalence of this compound syrup and tablet forms in healthy volunteers found that both preparations are bioequivalent. This indicates that the syrup and tablet forms of this compound have similar pharmacokinetic properties and can be used interchangeably (Zhou Yan, 2011).
Pharmaceutical Formulation Research
Research on the optimal formulation of this compound dispersible tablets was conducted using an orthogonal design. The study aimed to optimize the formula for these tablets, focusing on factors like dispersible time and dissolution. The optimal formula resulted in tablets with a quicker dissolution rate compared to common tablets, indicating effective delivery of the medication (S. Bei, 2012).
Clinical Trials and Comparative Studies
This compound was also tested in a clinical trial comparing its antihistaminic effect with that of clemastine. The study suggested that setastine's antihistaminic effect is almost equal to that of clemastine, with a better tolerance profile due to fewer psychic side-effects. This supports its potential use in prolonged treatments (Z. Vezekényi et al., 1987).
Electrophysiological Assessments
An electroencephalography (EEG) study assessing the effects of setastine on the central nervous system found that it has a different impact on EEG power spectra compared to other sedating antihistamines. This suggests that setastine may have a distinct mechanism of action on the CNS, potentially with fewer sedative side effects (P. Rajna & J. Veres, 1994).
Mechanism of Action
Setastine Hydrochloride, also known as 1-(2-(1-(4-Chlorophenyl)-1-phenylethoxy)ethyl)azepane hydrochloride, is a potent antihistamine used to treat allergies and rhinitis .
Target of Action
this compound primarily targets the histamine H1-receptor . The H1 receptor is a protein that binds histamine, a compound released by cells in response to inflammation and allergic reactions .
Mode of Action
Setastine acts as a highly selective H1 receptor antagonist . This means it binds to the H1 receptor, blocking histamine from binding to its receptor, thereby inhibiting the physiological effects of histamine .
Biochemical Pathways
The primary biochemical pathway affected by Setastine is the histamine pathway. By blocking the H1 receptor, Setastine prevents the downstream effects of histamine, which include vasodilation, bronchoconstriction, and increased vascular permeability .
Pharmacokinetics
Setastine penetrates the blood-brain-barrier poorly, making it only mildly sedating compared to related molecules like diphenhydramine . This property impacts its bioavailability, as it is less likely to cause side effects related to central nervous system depression .
Result of Action
The molecular and cellular effects of Setastine’s action primarily involve the reduction of inflammation and allergic responses. By blocking the H1 receptor, Setastine inhibits the physiological effects of histamine, reducing symptoms such as sneezing, itching, and runny nose .
Biochemical Analysis
Biochemical Properties
Setastine hydrochloride interacts with the H1 receptor, a type of histamine receptor . It does not have anticholinergic, antiadrenergic, or antiserotonergic effects . This suggests that its biochemical interactions are primarily with the H1 receptor.
Cellular Effects
This compound’s primary cellular effect is the antagonism of the H1 receptor . This antagonism can alleviate symptoms of allergies and rhinitis
Molecular Mechanism
This compound exerts its effects at the molecular level by acting as a highly selective H1 receptor antagonist This means it binds to the H1 receptor and inhibits its function
Temporal Effects in Laboratory Settings
It is known that this compound has a long-lasting antihistamine effect, up to 16 hours
Dosage Effects in Animal Models
It is known that this compound inhibits anaphylactic shock in guinea-pigs sensitized by horse serum .
Transport and Distribution
It is known that this compound penetrates the blood-brain-barrier poorly , suggesting that it may be primarily distributed in peripheral tissues
Properties
IUPAC Name |
1-[2-[1-(4-chlorophenyl)-1-phenylethoxy]ethyl]azepane;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28ClNO.ClH/c1-22(19-9-5-4-6-10-19,20-11-13-21(23)14-12-20)25-18-17-24-15-7-2-3-8-16-24;/h4-6,9-14H,2-3,7-8,15-18H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFCVXQAEHQJKQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)(C2=CC=C(C=C2)Cl)OCCN3CCCCCC3.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90975177 | |
Record name | 1-{2-[1-(4-Chlorophenyl)-1-phenylethoxy]ethyl}azepane--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90975177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
394.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59767-13-4 | |
Record name | Setastine hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0059767134 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-{2-[1-(4-Chlorophenyl)-1-phenylethoxy]ethyl}azepane--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90975177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | SETASTINE HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T2MB6P84ON | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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